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Compound of Interest

Compound Name: Lyso-PAF C-16

Cat. No.: B1663980

Introduction

Lyso-platelet-activating factor (Lyso-PAF) C-16 (1-O-hexadecyl-sn-glycero-3-phosphocholine)
is a key lipid mediator and a precursor in the biosynthesis of Platelet-Activating Factor (PAF) C-
16.[1][2] It is formed through the action of PAF acetylhydrolase (PAF-AH) on PAF C-16 or via a
CoA-independent transacylase.[1] Accurate and consistent preparation of Lyso-PAF C-16
stock solutions is critical for reliable and reproducible results in a variety of experimental
settings, including studies of lipid signaling pathways and enzyme kinetics. This document
provides detailed protocols for the preparation, storage, and handling of Lyso-PAF C-16 stock
solutions for research applications.

Key Properties

Lyso-PAF C-16 is typically supplied as a lyophilized powder that is hygroscopic.[3] Proper
handling and storage are essential to maintain its stability and integrity. The compound's
stability is rated for at least four years when stored correctly.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative information for Lyso-PAF C-16.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1663980?utm_src=pdf-interest
https://www.caymanchem.com/product/60906/lyso-paf-c-16
https://www.medkoo.com/products/31256
https://www.caymanchem.com/product/60906/lyso-paf-c-16
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/60906.pdf
https://www.caymanchem.com/product/60906/lyso-paf-c-16
https://cdn.caymanchem.com/cdn/insert/60906.pdf
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Solvents/Condition

Parameter Value s Source(s)
Molecular Weight 481.7 g/mol N/A [1]
Supplied Form Lyophilized Powder N/A [1][3]
Purity >98% N/A [11[3]
Long-term Storage -20°C As lyophilized powder  [1][2][3]
Stability > 4 years When stored at -20°C [1][3]
Solubility ~20 mg/mL Water [11[3]
Ethanol, DMSO,
~10 mg/mL Dimethylformamide [11[3]
(DMF)
~10 mg/mL PBS (pH 7.2) [1][3]

Stock Solution

Storage

1 month at -20°C; 6
months at -80°C

In organic solvent,
protected from light

[4]

Not recommended for

more than one day

Aqueous solutions

[3]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Organic Stock Solution

This protocol is recommended for preparing a concentrated stock solution that can be diluted

for various experiments. Using an organic solvent allows for higher concentration and better

stability during storage.

Materials:

e Lyso-PAF C-16 (lyophilized powder)

e Anhydrous ethanol, DMSO, or DMF

 Inert gas (e.g., argon or nitrogen)
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 Sterile, airtight glass vial

e Precision balance

o Micropipettes

Procedure:

o Equilibration: Allow the vial of lyophilized Lyso-PAF C-16 to warm to room temperature
before opening to prevent condensation, as the powder is hygroscopic.[3]

» Weighing: Accurately weigh the desired amount of Lyso-PAF C-16 powder in a sterile
microfuge tube or directly in the storage vial.

» Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., ethanol,
DMSO) to the powder to achieve the desired concentration (solubility is approximately 10
mg/mL).[1][3]

 Inert Gas Purge: To prevent oxidation, gently purge the headspace of the vial with an inert
gas (argon or nitrogen) before sealing.[3]

» Dissolution: Cap the vial tightly and vortex or sonicate gently until the powder is completely
dissolved.

» Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, aliquot
the stock solution into smaller, single-use vials.[4] Store the aliquots at -20°C for up to one
month or at -80°C for up to six months.[4]

Protocol 2: Preparation of an Aqueous Stock Solution for Immediate Use

This protocol is suitable for preparing a ready-to-use solution in an aqueous buffer for direct
application in biological experiments.

Materials:

e Lyso-PAF C-16 (lyophilized powder)

» Sterile, deionized water or Phosphate-Buffered Saline (PBS, pH 7.2)
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« Sterile, conical tube or vial
» Precision balance

o Micropipettes

Procedure:

» Equilibration: Bring the vial of lyophilized Lyso-PAF C-16 to room temperature before
opening.

» Weighing: Weigh the necessary amount of Lyso-PAF C-16 powder.

o Reconstitution: Add the calculated volume of water (solubility approx. 20 mg/mL) or PBS
(solubility approx. 10 mg/mL) to the powder.[1][3]

» Dissolution: Vortex gently until the powder is fully dissolved.

o Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to
store aqueous solutions for more than one day.[3]

Important Considerations for Biological Experiments:

When using a stock solution prepared in an organic solvent, it is crucial to make further
dilutions into your agueous experimental medium (e.g., cell culture media, isotonic saline).[3]
Ensure that the final concentration of the organic solvent is insignificant, as even low
concentrations can have physiological effects on cells or tissues.[3]

Visualized Workflow and Signaling Context

Workflow for Preparing Lyso-PAF C-16 Stock Solution
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Caption: Workflow for preparing Lyso-PAF C-16 stock solutions.
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Lyso-PAF in Cellular Signaling

Lyso-PAF C-16 is a precursor in the "remodeling pathway" for the synthesis of PAF C-16.[1]
This pathway is a critical component of inflammatory responses.
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Caption: Simplified diagram of the PAF remodeling signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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